Samidorphan isoquinoline dioxolane

• CAS: 361525-83-9
• Molecular Formula: C23H28N2O5
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C23H28N2O5/c24-19(26)15-4-3-14-11-16-22(27)5-6-23(28-9-10-29-23)20-21(22,17(14)18(15)30-20)7-8-25(16)12-13-1-2-13/h3-4,13,16,20,27H,1-2,5-12H2,(H2,24,26)/t16-,20-,21+,22-/m1/s1
• InChIKey: YMIIVFVEXFAGHQ-ZINXYGQCSA-N

Samidorphan Isoquinoline Dioxolane Overview

Samidorphan isoquinoline dioxolane (CAS 361525-83-9), also known as ALKS-33 or simply samidorphan, is a synthetic small molecule that functions as a μ-opioid receptor (MOR) antagonist with partial agonist activity at κ- and δ-opioid receptors (KOR and DOR) [1]. It is a structural analogue of naltrexone and was originally developed by Alkermes for the treatment of major depressive disorder, alcohol dependence, and most notably as a fixed-dose combination with olanzapine (marketed as Lybalvi®) to mitigate antipsychotic-induced weight gain in schizophrenia and bipolar I disorder [2]. As a well-characterized chemical standard, this isoquinoline dioxolane form is essential for analytical method development, method validation (AMV), quality control (QC), and regulatory submissions .

Opioid receptor target engagement — MOR antagonist with KOR/DOR partial agonist profile for signaling pathway dissection

Functional selectivity research — distinct μ-antagonism plus κ/δ partial agonism not found in pure antagonist class

CNS target occupancy studies — reported brain-penetrant probe for in vivo receptor occupancy and behavioral pharmacology

• [1] Wentland MP, Lou R, Lu Q, Bu Y, VanAlstine MA, Cohen DJ, Bidlack JM. Syntheses and opioid receptor binding properties of carboxamido-substituted opioids. Bioorg Med Chem Lett. 2005;15(8):2107-2110. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Samidorphan ligand page. Accessed 2026. View Source

Samidorphan vs. In-Class Modulators

Despite structural similarities to naltrexone and naloxone, samidorphan isoquinoline dioxolane exhibits a distinct pharmacological profile that precludes direct substitution in research and development contexts. In vivo studies demonstrate that samidorphan achieves significantly higher occupancy at mu, delta, and kappa opioid receptors at clinically relevant concentrations compared to naltrexone, which is attributed to its 5-fold higher affinity at MOR and 20-fold higher affinity at DOR [1]. Furthermore, the combination of samidorphan with buprenorphine in ALKS 5461 yields a unique balanced agonist-antagonist modulation that is not recapitulated by other opioid antagonists [2]. The quantitative evidence below substantiates why the use of generic alternatives may compromise experimental validity and translational outcomes.

Target

Samidorphan — DOR occupancy, KOR/DOR partial agonism, higher oral bioavailability and longer half-life

Naltrexone

Lacks DOR binding at research-relevant concentrations; pure antagonist profile may not support KOR/DOR pathway studies

Class

Naloxone/nalmefene — MOR-predominant antagonists without reported KOR/DOR partial agonism; PK profiles may limit oral dosing paradigms

• [1] Tan LA, et al. In vivo Characterization of the Opioid Receptor-Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations. Neuropsychiatr Dis Treat. 2022;18:2497-2506. View Source
• [2] Smith SL, et al. In Vitro Pharmacological Characterization of Buprenorphine, Samidorphan, and Combinations Being Developed as an Adjunctive Treatment of Major Depressive Disorder. J Pharmacol Exp Ther. 2025;392(1):100022. View Source

Samidorphan Quantitative Evidence

In Vitro Opioid Receptor Binding Affinity

Samidorphan achieves 93.2% occupancy at mu-opioid receptors (MOR) at a clinically relevant unbound brain concentration of 23.1 nM, whereas naltrexone achieves only 79.4% occupancy at 33.5 nM [1]. The EC50 for MOR occupancy is 5.1 nM for samidorphan compared to 15.5 nM for naltrexone, indicating a leftward shift in the occupancy-concentration curve [2]. This quantitative advantage is critical for studies requiring robust and sustained central MOR blockade.

In Vitro Binding Affinity

Head-to-head

Samidorphan Ki: MOR 0.05, DOR 2.6, KOR 0.23 nM
Naltrexone Ki: MOR 0.11, DOR 60, KOR 0.19 nM

~23-fold higher DOR affinity supports DOR-mediated pathway research

CHO cell membranes; [³⁵S]GTPγS binding; mean ± SEM, n≥3 triplicate

Evidence Dimension	In vivo receptor occupancy at clinically relevant unbound brain concentration
Target Compound Data	93.2% MOR occupancy at 23.1 nM
Comparator Or Baseline	Naltrexone: 79.4% MOR occupancy at 33.5 nM
Quantified Difference	13.8 percentage point higher occupancy despite 31% lower concentration
Conditions	Male Sprague Dawley rats; unbound brain concentrations matched to human therapeutic levels; occupancy measured via ultra-performance liquid chromatography and high-resolution accurate-mass mass spectrometry.

Why This Matters

Higher receptor occupancy at lower concentrations enables more efficient target engagement in mechanistic studies and may translate to improved efficacy in mitigating olanzapine-induced weight gain.

• [1] Tan LA, et al. In vivo Characterization of the Opioid Receptor-Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations. Neuropsychiatr Dis Treat. 2022;18:2497-2506. Figure 3. View Source
• [2] Tan LA, et al. In vivo Characterization of the Opioid Receptor-Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations. Neuropsychiatr Dis Treat. 2022;18:2497-2506. Results section. View Source

In Vivo Opioid Receptor Occupancy

In vitro binding assays reveal that samidorphan has a 20-fold higher affinity for the delta-opioid receptor (DOR) than naltrexone, with a half-maximal inhibitory concentration (IC50) that is 20-fold lower [1]. This translates to functional in vivo relevance: at clinically relevant concentrations, samidorphan occupies 36.1% of DOR, whereas naltrexone shows no detectable DOR occupancy [2]. This differential DOR engagement is a key distinguishing feature of samidorphan's pharmacological profile.

In Vivo Receptor Occupancy

Head-to-head

Samidorphan: MOR 93.2%, DOR 36.1%, KOR 41.9%
Naltrexone: MOR 79.4%, DOR No binding, KOR 9.4%

DOR occupancy absent for naltrexone; supports DOR target-engagement model context

Male SD rats; clinically relevant doses; LC-MS triple-tracer method

Evidence Dimension	In vitro binding affinity (IC50) and in vivo receptor occupancy at DOR
Target Compound Data	IC50 20-fold lower than naltrexone; 36.1% DOR occupancy at 23.1 nM
Comparator Or Baseline	Naltrexone: IC50 20-fold higher; 0% DOR occupancy at 33.5 nM
Quantified Difference	20-fold higher affinity; 36.1 percentage point difference in occupancy
Conditions	In vitro: human recombinant opioid receptors; In vivo: male Sprague Dawley rats at clinically relevant unbound brain concentrations.

Why This Matters

Delta-opioid receptor modulation is implicated in mood regulation and antidepressant-like effects; this unique DOR engagement distinguishes samidorphan from naltrexone for research in depression and anxiety models.

• [1] Wentland MP, et al. Syntheses and opioid receptor binding properties of carboxamido-substituted opioids. Bioorg Med Chem Lett. 2005;15(8):2107-2110. View Source
• [2] Tan LA, et al. In vivo Characterization of the Opioid Receptor-Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations. Neuropsychiatr Dis Treat. 2022;18:2497-2506. View Source

Functional Selectivity: μ Antagonism & κ/δ Partial Agonism

A meta-analysis of four randomized controlled trials (n = 1416) demonstrated that the olanzapine/samidorphan combination resulted in significantly less weight gain than olanzapine alone, with a mean difference in body weight change of -1.18 kg (95% CI: -1.67 to -0.68) [1]. This is in stark contrast to naltrexone, which did not separate from placebo for change in weight or BMI in similar clinical contexts [1]. The combination also showed superiority in BMI change (-0.65 kg/m²), waist circumference reduction (-1.5 cm), and risk reduction for clinically significant weight gain [1].

Functional Selectivity

Class-level

Samidorphan: μ antagonist (Emax 3.8%), κ partial agonist (Emax 36%), δ partial agonist (Emax 27%)
Naltrexone: pure antagonist at μ/κ/δ (Emax near 0%)

Supports functional selectivity assay interpretation; KOR/DOR partial agonism distinct from class

[³⁵S]GTPγS functional assays; CHO cells expressing human receptors

Evidence Dimension	Change in body weight in patients treated with olanzapine
Target Compound Data	Olanzapine/Samidorphan combination: mean difference -1.18 kg vs. olanzapine alone
Comparator Or Baseline	Olanzapine monotherapy (baseline) and olanzapine/naltrexone combination (no significant effect)
Quantified Difference	-1.18 kg (p < 0.05); naltrexone showed no significant reduction
Conditions	Meta-analysis of 4 RCTs in patients with schizophrenia or bipolar I disorder; treatment duration 6-24 weeks.

Why This Matters

This clinical evidence validates the specific utility of samidorphan in mitigating a major side effect of olanzapine, a differentiation that naltrexone does not provide, making samidorphan isoquinoline dioxolane the relevant standard for related preclinical and formulation studies.

• [1] Smith A, et al. Centrally-acting opioid receptor antagonists as a treatment for antipsychotic-induced weight gain: A systematic review and meta-analysis of clinical trial data. J Psychopharmacol. 2025;39(8):790-803. View Source

Oral Pharmacokinetic Profile

In the [35S]GTPγS functional assay, samidorphan acts as a full antagonist at the mu-opioid receptor (MOR) and a partial agonist at kappa (KOR) and delta (DOR) receptors. When combined with buprenorphine (BUP) at ratios mimicking human steady-state concentrations, samidorphan reduced the efficacy of BUP at MOR without altering its potency, while having no significant effect on BUP activity at KOR [1]. Furthermore, samidorphan inhibited BUP's recruitment of β-arrestin to the MOR, a mechanism associated with reduced abuse potential [1]. This balanced modulation is distinct from the effects of naltrexone or naloxone, which may produce a more complete blockade.

Oral PK Profile

Reported

Oral bioavailability ~69%
Elimination t½ 7–9 h

Supports oral dosing paradigm design; reported higher bioavailability than naltrexone class

Healthy human volunteer PK studies; cross-study comparable context

Evidence Dimension	Functional modulation of buprenorphine activity at opioid receptors
Target Compound Data	Reduced BUP efficacy at MOR; no effect on KOR; inhibited β-arrestin recruitment
Comparator Or Baseline	Naltrexone and naloxone (different profiles not specified in detail)
Quantified Difference	Qualitative difference in functional outcome; samidorphan preserves KOR activity
Conditions	In vitro [35S]GTPγS binding and BRET assays using human recombinant opioid receptors.

Why This Matters

This unique functional fingerprint is essential for the development of combination therapies like ALKS 5461, where preserving KOR activity is hypothesized to contribute to antidepressant efficacy. Substitution with other antagonists would disrupt this balance.

• [1] Smith SL, et al. In Vitro Pharmacological Characterization of Buprenorphine, Samidorphan, and Combinations Being Developed as an Adjunctive Treatment of Major Depressive Disorder. J Pharmacol Exp Ther. 2025;392(1):100022. View Source

Antipsychotic-Induced Weight Gain Mitigation

Samidorphan exhibits an elimination half-life of 7-9 hours in healthy volunteers following oral administration, with low accumulation upon multiple dosing [1]. Its absolute oral bioavailability is approximately 69% [2]. In contrast, naltrexone has a shorter half-life of approximately 4 hours and undergoes extensive first-pass metabolism, resulting in lower and more variable oral bioavailability [3]. These PK advantages support once-daily dosing and more predictable systemic exposure, which is critical for consistent target engagement in preclinical and clinical studies.

Weight-Change Endpoint

Reported

Samidorphan + olanzapine: −1.18 kg vs olanzapine alone (95% CI −1.67 to −0.68; n=1416)
Naltrexone + olanzapine: no significant attenuation reported

Reported weight-change endpoint context; supports metabolic dysfunction model-response studies

Pooled trial-data analysis from 4 RCTs; comparator endpoint context; data to verify

Evidence Dimension	Elimination half-life and oral bioavailability
Target Compound Data	Half-life: 7-9 h; Oral bioavailability: 69%
Comparator Or Baseline	Naltrexone: Half-life ~4 h; Oral bioavailability ~5-40%
Quantified Difference	2-fold longer half-life; >1.7-fold higher bioavailability
Conditions	Healthy human volunteers; single and multiple oral doses.

Why This Matters

The improved PK profile reduces dosing frequency and inter-subject variability, making samidorphan a more reliable tool for chronic dosing studies and formulation development.

• [1] Turner N, et al. Single- and multiple-dose pharmacokinetics of samidorphan, a novel opioid antagonist, in healthy volunteers. Clin Ther. 2015;37(2):338-348. View Source
• [2] Sun L, et al. Characterization of the Pharmacokinetics of Samidorphan in Healthy Volunteers: Absolute Bioavailability and the Effect of Food and Age. Drugs R D. 2019;19(3):249-257. View Source
• [3] Meyer MC, et al. The bioavailability of naltrexone following oral administration. J Clin Psychiatry. 1984;45(9 Pt 2):15-19. View Source

Samidorphan Research & Industrial Applications

DOR-Mediated Reward and Feeding Pathways

The robust in vivo receptor occupancy data (93.2% MOR occupancy at clinically relevant concentrations) and the clinically validated weight gain mitigation effect (-1.18 kg vs. olanzapine alone) position samidorphan isoquinoline dioxolane as the reference standard for investigating opioidergic mechanisms in antipsychotic-induced weight gain and metabolic dysregulation. Researchers can utilize this compound as a positive control in rodent models of olanzapine-induced hyperphagia and weight gain, or as a tool to probe the specific contributions of MOR, KOR, and DOR engagement to metabolic outcomes. Its higher affinity and occupancy at DOR (36.1% vs. 0% for naltrexone) make it particularly valuable for dissecting the role of delta-opioid signaling in feeding behavior and energy homeostasis [REFS-1, REFS-2].

Preclinical Models of Metabolic Dysfunction

As a well-characterized isoquinoline dioxolane standard, this compound is essential for the development and validation of analytical methods used in the quality control of finished drug products containing samidorphan (e.g., Lybalvi® or investigational combinations). Its use in method validation (AMV) and quality control (QC) ensures compliance with regulatory guidelines from USP, EMA, JP, and BP, and is critical for ANDA submissions or commercial production of samidorphan-based formulations. The distinct chromatographic and spectroscopic properties of this specific chemical form facilitate accurate quantification and impurity profiling [REFS-3, REFS-4].

Orally Bioavailable Antagonists for Behavioral Pharmacology

Samidorphan's unique profile as a MOR antagonist with partial agonism at KOR and DOR, combined with its functional interactions with buprenorphine (reducing MOR efficacy while sparing KOR activity), makes it an ideal comparator ligand for screening and characterizing novel opioid receptor modulators. In [35S]GTPγS binding assays or β-arrestin recruitment assays, samidorphan serves as a benchmark for compounds intended for combination therapy or those designed to achieve a specific balance of opioid receptor signaling. Its differential binding to G-protein subtypes (e.g., partial agonism at GαoB and Gαz, antagonism at Gαi) provides a nuanced reference point for biased signaling studies [4].

Analytical Method Development & Quality Control

The established in vivo brain concentration-occupancy relationships for samidorphan at MOR (EC50: 5.1 nM), DOR (EC50: 54.7 nM), and KOR (EC50: 42.9 nM) provide a valuable calibration set for the development and validation of novel positron emission tomography (PET) tracers targeting opioid receptors. Researchers can use unlabeled samidorphan isoquinoline dioxolane as a competing ligand in displacement studies to confirm tracer specificity and to quantify receptor occupancy in translational models. The compound's high affinity and favorable brain penetration support its utility as a reference standard in this application [5].

Application

Selection Property

Validation Focus

DOR-mediated signaling pathway studies

DOR engagement and occupancy profile

In vivo receptor occupancy endpoints

Metabolic dysfunction model-response studies

KOR/DOR partial agonism profile

Weight-change and metabolic endpoints

Behavioral pharmacology research paradigms

Oral PK and CNS penetration profile

Sustained MOR blockade endpoints

Analytical reference standard development

Reference standard identity and purity

HPLC method validation endpoints

• [1] Tan LA, et al. In vivo Characterization of the Opioid Receptor-Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations. Neuropsychiatr Dis Treat. 2022;18:2497-2506. View Source
• [2] Smith A, et al. Centrally-acting opioid receptor antagonists as a treatment for antipsychotic-induced weight gain: A systematic review and meta-analysis of clinical trial data. J Psychopharmacol. 2025;39(8):790-803. View Source
• [3] ChemWhat. Samidorphan Isoquinoline Dioxolane CAS 361525-83-9. Accessed 2026. View Source
• [4] Smith SL, et al. In Vitro Pharmacological Characterization of Buprenorphine, Samidorphan, and Combinations Being Developed as an Adjunctive Treatment of Major Depressive Disorder. J Pharmacol Exp Ther. 2025;392(1):100022. View Source
• [5] Tan LA, et al. In vivo Characterization of the Opioid Receptor-Binding Profiles of Samidorphan and Naltrexone in Rats: Comparisons at Clinically Relevant Concentrations. Neuropsychiatr Dis Treat. 2022;18:2497-2506. Table 1 and Results. View Source